Cas no 88162-54-3 (Benzenamine, 4-fluoro-2,6-diiodo-)
88162-54-3 structure
Product Name:Benzenamine, 4-fluoro-2,6-diiodo-
CAS No:88162-54-3
MF:C6H4FI2N
MW:362.910009384155
CID:642713
PubChem ID:13218924
Update Time:2025-04-19
Benzenamine, 4-fluoro-2,6-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-fluoro-2,6-diiodo-
- 4-fluoro-2,6-diiodoaniline
- DTXSID10529212
- 88162-54-3
-
- Inchi: 1S/C6H4FI2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
- InChI Key: FWWRDABZYSASMS-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1N)I)F
Computed Properties
- Exact Mass: 362.84172g/mol
- Monoisotopic Mass: 362.84172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
Benzenamine, 4-fluoro-2,6-diiodo- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
88162-54-3 (Benzenamine, 4-fluoro-2,6-diiodo-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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